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Compound of Interest

Compound Name: 4-Methoxybenzonitrile

Cat. No.: B7767037 Get Quote

4-Cyanoanisole, also known by its synonyms 4-Methoxybenzonitrile or p-Anisonitrile, is an

aromatic nitrile compound that serves as a critical intermediate in the synthesis of

pharmaceuticals, agrochemicals, dyes, and fine chemicals.[1][2] Its molecular structure,

featuring a methoxy group and a nitrile group on a benzene ring, imparts a unique combination

of polarity and reactivity. This makes it a valuable building block in organic synthesis,

particularly in reactions involving nucleophilic substitution.[1] This guide provides a

comprehensive overview of its core physical properties, standardized methodologies for their

determination, and essential spectroscopic and safety data to support its application in a

research and development setting.

Core Physicochemical Properties
The fundamental physical constants of 4-Cyanoanisole define its behavior in a laboratory

setting. These properties are crucial for process design, purification, and analytical

characterization.
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Property Value Source(s)

Molecular Formula C₈H₇NO [1][2][3][4]

Molecular Weight 133.15 g/mol [1][2][3][4][5]

Appearance White crystalline powder [1][5]

CAS Number 874-90-8 [1][2][3][4][5][6]

Melting Point 57 - 61.5 °C [1][7][8]

Boiling Point 256 - 257 °C (at 1.02 bar) [1][3][7]

Dipole Moment 4.75 D [8]

Molecular Structure
The arrangement of atoms in 4-Cyanoanisole is fundamental to its physical and chemical

properties. The presence of the electron-donating methoxy group and the electron-withdrawing

nitrile group at opposite ends of the aromatic ring creates a significant dipole moment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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